Cas no 1116681-98-1 (4-Chloro-2,3-difluorophenylboronic Acid Pinacol Ester)

4-Chloro-2,3-difluorophenylboronic Acid Pinacol Ester structure
1116681-98-1 structure
Product Name:4-Chloro-2,3-difluorophenylboronic Acid Pinacol Ester
CAS No:1116681-98-1
MF:C12H14BClF2O2
MW:274.499169826508
MDL:MFCD16659094
CID:3038611
PubChem ID:56973256
Update Time:2024-11-03

4-Chloro-2,3-difluorophenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2,3-difluorophenylboronic acid, pinacol ester
    • 2-(4-CHLORO-2,3-DIFLUOROPHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • 4-Chloro-2,3-difluorophenylboronic acid pinacol ester
    • N12358
    • 2-(4-Chloro-2,3-difluorophenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • 1116681-98-1
    • CS-0174743
    • EN300-1706496
    • MFCD16659094
    • BS-26265
    • DTXSID501151809
    • SCHEMBL1477534
    • KERWHSMECDFMFY-UHFFFAOYSA-N
    • AKOS025293567
    • 4-Chloro-2,3-difluorophenylboronic Acid Pinacol Ester
    • MDL： MFCD16659094
    • Inchi： 1S/C12H14BClF2O2/c1-11(2)12(3,4)18-13(17-11)7-5-6-8(14)10(16)9(7)15/h5-6H,1-4H3
    • InChI Key： KERWHSMECDFMFY-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C=1F)F

Computed Properties

  • Exact Mass: 274.0743439g/mol
  • Monoisotopic Mass: 274.0743439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

4-Chloro-2,3-difluorophenylboronic Acid Pinacol Ester Pricemore >>

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